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Compound of Interest

Compound Name: NBI-98782

Cat. No.: B560173

Essential Safety and Handling Guide for NBI-98782

This document provides crucial safety and logistical information for laboratory personnel
handling NBI-98782. It is intended to supplement, not replace, the official Safety Data Sheet
(SDS) provided by the manufacturer.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for NBI-98782 is typically provided by
the supplier directly to the purchasing institution and is not publicly available. All personnel
must review the complete and official SDS for this compound before handling it. The following
information is based on publicly available data and should be used as a preliminary guide only.

Immediate Safety and Handling Precautions

NBI-98782 should be treated as a hazardous substance. Adherence to standard laboratory
safety protocols is mandatory.

o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are required.
o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

o Body Protection: A laboratory coat is mandatory. Ensure it is fully buttoned.
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o Respiratory Protection: If handling the compound as a powder outside of a certified
chemical fume hood, a properly fitted respirator is necessary.

e General Handling:

o Avoid all direct contact with the compound. Do not ingest, inhale, or allow it to come into
contact with skin or eyes.[1]

o All handling of the solid compound and preparation of stock solutions should be performed
in a certified chemical fume hood.

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
e Storage:
o Store the solid compound at -20°C for long-term stability (=4 years).[1]

o Stock solutions should be stored at -80°C (stable for up to 2 years) or -20°C (stable for up
to 1 year).[2]

Operational Plan: Preparation of Stock Solutions

NBI-98782 is supplied as a solid and is sparingly soluble in ethanol and DMSO (1-10 mg/mL).
[1]

e Procedure:

[¢]

Equilibrate the vial of NBI-98782 to room temperature before opening.

[¢]

Working in a chemical fume hood, add the solvent of choice (e.g., DMSO) to the vial to the
desired concentration.

[¢]

The solvent should be purged with an inert gas (e.g., argon or nitrogen) before use to
prevent degradation of the compound.[1]

[e]

Cap the vial tightly and vortex or sonicate as needed to ensure complete dissolution.
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o For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles.

Disposal Plan

Dispose of all waste containing NBI-98782 in accordance with local, state, and federal
regulations for hazardous chemical waste.

e Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected
in a designated, sealed hazardous waste container.

» Liquid Waste: Unused solutions containing NBI-98782 should be collected in a clearly
labeled, sealed container for hazardous liquid waste. Do not dispose of down the drain.

Quantitative Data Summary

The following table summarizes key quantitative data for NBI-98782.

Parameter Value Species Source

VMAT2 Inhibition

) 3.96 nM Not Specified [1]
Constant (Ki)
Purity >98% Not Applicable [1]
Molecular Weight 319.4 g/mol Not Applicable [1]
Stability (Solid) >4 years at -20°C Not Applicable [1]
Solubility (Ethanol & )
1-10 mg/mL Not Applicable [1]

DMSO)

Experimental Protocols
In Vivo Microdialysis in Mice

This protocol outlines the methodology used to study the effects of NBI-98782 on
neurotransmitter efflux in the brains of freely moving mice.

¢ Animal Model: Male C57BL/6J mice.
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e Drug Administration: NBI-98782 administered orally (p.o.) at a dose of 10 mg/kg daily for 7
days for sub-chronic studies.

e Surgical Procedure:

o Mice are anesthetized, and a guide cannula is stereotaxically implanted into the brain
region of interest (e.g., medial prefrontal cortex, dorsal striatum).

o The cannula is secured to the skull with dental cement.
o Animals are allowed to recover from surgery before the microdialysis experiment.
o Microdialysis:
o A microdialysis probe is inserted into the guide cannula.
o The probe is perfused with artificial cerebrospinal fluid (aCSF) at a constant flow rate.
o Dialysate samples are collected at regular intervals.

o The concentration of neurotransmitters (e.g., dopamine, serotonin, norepinephrine) and
their metabolites in the dialysate is quantified using high-performance liquid
chromatography (HPLC) with electrochemical detection.
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Caption: Mechanism of action of NBI-98782 as a VMAT?2 inhibitor.

Experimental Workflow for In Vivo Microdialysis
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Caption: Workflow for in vivo microdialysis experiments with NBI-98782.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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